Cas no 1259440-06-6 (4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine)
1259440-06-6 structure
Product Name:4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine
CAS No:1259440-06-6
MF:C11H14BrN3O3
MW:316.151161670685
CID:2123643
Update Time:2023-08-04
4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine Chemical and Physical Properties
Names and Identifiers
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- 4-(5-bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine
- JTXUCTLSKTYCKM-UHFFFAOYSA-N
- 4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine
-
- Inchi: 1S/C11H14BrN3O3/c1-11(2)7-14(3-4-18-11)10-9(15(16)17)5-8(12)6-13-10/h5-6H,3-4,7H2,1-2H3
- InChI Key: JTXUCTLSKTYCKM-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(=C1)[N+](=O)[O-])N1CCOC(C)(C)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 321
- Topological Polar Surface Area: 71.2
4-(5-Bromo-3-nitropyridin-2-yl)-2,2-dimethylmorpholine Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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